Cas no 5882-80-4 (Copper,[m-[octahydrogen3,3'-[ureylenebis(p-phenylenecarbonylimino)]bis[7-[(2,8-dihydroxy-3,6-disulfo-1-naphthyl)azo]-8-hydroxy-1,5-naphthalenedisulfonato](4-)]]di-(8CI))

Copper,[m-[octahydrogen3,3'-[ureylenebis(p-phenylenecarbonylimino)]bis[7-[(2,8-dihydroxy-3,6-disulfo-1-naphthyl)azo]-8-hydroxy-1,5-naphthalenedisulfonato](4-)]]di-(8CI) structure
5882-80-4 structure
Product Name:Copper,[m-[octahydrogen3,3'-[ureylenebis(p-phenylenecarbonylimino)]bis[7-[(2,8-dihydroxy-3,6-disulfo-1-naphthyl)azo]-8-hydroxy-1,5-naphthalenedisulfonato](4-)]]di-(8CI)
CAS No:5882-80-4
MF:C24H34N2O6
MW:446.536567211151
CID:387046
PubChem ID:2874824
Update Time:2025-04-19

Copper,[m-[octahydrogen3,3'-[ureylenebis(p-phenylenecarbonylimino)]bis[7-[(2,8-dihydroxy-3,6-disulfo-1-naphthyl)azo]-8-hydroxy-1,5-naphthalenedisulfonato](4-)]]di-(8CI) Chemical and Physical Properties

Names and Identifiers

    • Copper,[m-[octahydrogen3,3'-[ureylenebis(p-phenylenecarbonylimino)]bis[7-[(2,8-dihydroxy-3,6-disulfo-1-naphthyl)azo]-8-hydroxy-1,5-naphthalenedisulfonato](4-)]]di-(8CI)
    • 1-[(2,3,4-trimethoxyphenyl)methyl]-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine
    • Copper,[m-[octahydrogen3,3'-[ureylenebis(p-phenylenecarbonylimino)]bis[7-[(2,8-dihydroxy-3,6-disulfo-1-naphthyl)azo]-8-hydrox
    • 1-(2,3,4-Trimethoxy-benzyl)-4-(2,4,5-trimethoxy-benzyl)-piperazine
    • piperazine, 1-[(2,3,4-trimethoxyphenyl)methyl]-4-[(2,4,5-trimethoxyphenyl)methyl]-
    • 5882-80-4
    • AB00100248-01
    • 1-(2,3,4-trimethoxybenzyl)-4-(2,4,5-trimethoxybenzyl)piperazine
    • AKOS000553574
    • DTXSID50386866
    • Inchi: 1S/C24H34N2O6/c1-27-19-8-7-17(23(31-5)24(19)32-6)15-25-9-11-26(12-10-25)16-18-13-21(29-3)22(30-4)14-20(18)28-2/h7-8,13-14H,9-12,15-16H2,1-6H3
    • InChI Key: WKBYLNZYJBOYQR-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=CC=1CN1CCN(CC2C=C(C(=CC=2OC)OC)OC)CC1)OC)OC

Computed Properties

  • Exact Mass: 446.24182
  • Monoisotopic Mass: 446.242
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.9Ų

Experimental Properties

  • Density: 1.147
  • Boiling Point: 536.9°Cat760mmHg
  • Flash Point: 143.2°C
  • Refractive Index: 1.549
  • PSA: 61.86
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited